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Compound of Interest

2-(Ethylamino)propiophenone-d5
Compound Name:

Hydrochloride
CAS No.: 1189879-32-0
Cat. No.: B1503002

Get Quote

Executive Summary & Immediate Classification

2-(Ethylamino)propiophenone-d5 Hydrochloride (also known as Deuterated Ethcathinone
or d5-ETH-CAT) is a stable isotope-labeled analog of Ethcathinone.[1] While used primarily as
an internal standard in mass spectrometry, it retains the pharmacological and legal status of its
non-deuterated parent compound.

Critical Disposal Status:

e Regulatory Classification:Schedule | Controlled Substance (USA: Federal Analogue
Act/CSA) / Class B (UK).[1]

o Waste Category:Dual-Regulated Waste (DEA Controlled Substance + RCRA Hazardous
Waste).[1]

» Primary Disposal Method: Reverse Distribution (for inventory) or Witnessed Incineration (for
wastage).[1]
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WARNING: Do NOT dispose of this substance down the drain, in standard trash, or in standard

chemical waste streams without prior segregation. Federal felonies apply to improper disposal

of controlled substance analogues.[1]

Safety & Regulatory Assessment

Before initiating disposal, you must understand the "Why" behind the protocols to ensure

compliance and safety.

21 Chemical & 1 pgal Hazards

Feature Property

Operational Implication

Chemical Form Hydrochloride Salt (HCI)

Highly water-soluble.[1]
Hygroscopic. Do not store in
unsealed containers awaiting
disposal; moisture absorption
will degrade the compound
and alter weight, complicating
DEA audits.

Pharmacology Psychostimulant (Cathinone)

Neurotoxic potential.[1] Handle
as a high-potency active
pharmaceutical ingredient
(API).[1]

Legal Status Schedule | / Analogue

The "d5" label does not
exempt it from DEA controls.[1]
It must be tracked until the

moment of destruction.[1][2]

RCRA Status Characteristic Waste (Toxic)

While not explicitly P-listed by
name, it should be managed
as Hazardous Waste due to
toxicity characteristics (D000
series) to ensure high-

temperature incineration.[1]

2.2 The "Inventory vs. Wastage" Distinction
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DEA regulations (21 CFR Part 1317) strictly differentiate between two types of disposal.[1][3]
You must identify which category your material falls into:

 Inventory: Expired, contaminated, or unwanted vials (full or partial) that are still in your stock
record.

o Action: Must be transferred to a Reverse Distributor.[1][4]

o Wastage: Residual amounts left in a syringe after injection, or experimental mixtures (e.g.,
spiked plasma) that cannot be recovered.

o Action: Can be destroyed on-site (rendered non-retrievable) and disposed of as
chemical/bio-waste.[1]

Decision Logic & Workflow

The following decision tree illustrates the compliant path for disposing of 2-
(Ethylamino)propiophenone-d5 HCI.
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Disposal Request:
2-(Ethylamino)propiophenone-d5 HCI

Is the material
Inventory or Wastage?

Vials in Safe Syringes/Solutions

INVENTORY WASTAGE
(Expired/Unwanted Vials) (Experimental Residue/Spills)
Contact DEA-Registered On-Site Destruction
Reverse Distributor (Chemical Digestion/Sequestration)
Schedule I/l
Execute DEA Form 222 Dispose as Hazardous/
(Transfer of Control) Biomedical Waste

Ship via Carrier Record on DEA Form 41
(Keep Records 2 Years) (Destruction of CS)

Click to download full resolution via product page
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Figure 1: Decision Logic for Controlled Substance Analytical Standards. Differentiates between
inventory transfer and wastage destruction.[3][4][5]

Detailed Disposal Protocols
Protocol A: Disposal of Inventory (Expired Vials)

Context: You have a 10mg vial of d5-Ethcathinone that has passed its retest date. Mechanism:
Transfer of custody to a licensed facility.[1][6] You cannot simply "destroy" inventory yourself
without specific DEA authorization.[1][3][5]

e Segregation:
o Remove the vial from active inventory.[1]
o Place itin a dedicated "To Be Disposed" safe/lockbox.[1]
o Do not remove the original manufacturer label.[1]

e Vendor Selection:

o Contact a DEA-Registered Reverse Distributor (e.g., Stericycle, Clean Harbors, or
specialized pharma waste handlers).

o Documentation (The "Paper Trail"):

o DEA Form 222: Since this is treated as a Schedule I/l substance, the Reverse Distributor
(Receiver) will issue a DEA Form 222 to you (Sender).[4] You must fulfill this order to
legally transfer the drug.[1]

o Note: For Schedule 111-V, an invoice/packing slip is sufficient, but Ethcathinone is generally
treated as Schedule I.

» Packaging:

o Pack the vial according to DOT regulations (UN number for toxic solids, likely UN 2811,
depending on concentration).

o Include the signed DEA Form 222 copy in the shipment paperwork.[4]
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¢ Finalization:

o Once the Reverse Distributor destroys the drug, they will send you a Certificate of
Destruction.[7]

o Attach this certificate to your copy of the Form 222.[1] Retain for 2 years (minimum).[1][2]
[5]

Protocol B: Disposal of Wastage (Experimental Residue)

Context: You prepared a working standard solution, spiked plasma samples, and have 2mL of
solution remaining. Mechanism: Irreversible destruction (rendering non-retrievable).[1]

e Sequestration:
o Do not return the 2mL to the original vial.
o Destruction Method:

o Option 1 (Preferred): Chemical Digestion.[1] Use a commercial controlled substance
wastage container (e.g., RxDestroyer, Cactus Smart Sink). These contain activated carbon
and hardeners that chemically bind the drug, rendering it non-retrievable.

o Option 2 (Spill/Solid): Absorb onto an inert solid (vermiculite or kitty litter) ONLY if
immediately followed by incineration.[1]

e Disposal Stream:
o Place the sequestration container into the Hazardous Waste (Incineration) stream.[1]

o Label: "Non-Hazardous Waste - Chemically Neutralized" (if using RxDestroyer) OR "RCRA
Hazardous Waste" (if using standard absorbents).[1]

o Crucial: Ensure the final destination is an incinerator, not a landfill.
e Documentation:

o Log the wastage on your Usage Log (decreasing the running balance to zero).[1][4]
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o Complete DEA Form 41 (Registrant Record of Controlled Substances Destroyed) if
required by your specific institution's EHS policy for wastage (though Form 41 is primarily
for inventory destruction, many labs use it for wastage logs to be audit-ready).

Emergency Procedures: Spills

If 2-(Ethylamino)propiophenone-d5 HCI is spilled in the lab:
e Secure Area: Restrict access.

o PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles. Respiratory
protection (N95/P100) is recommended for powder spills to prevent inhalation of
psychotropic dust.[1]

e Containment:
o Powder: Cover with wet paper towels to prevent dust generation.[1] Wipe up carefully.[1]
o Liquid: Absorb with vermiculite or spill pads.[1]

o Deactivation: Clean the surface with a 10% bleach solution (oxidation helps degrade the
cathinone structure), followed by water.

o Disposal: Collect all cleanup materials into a hazardous waste bag. Label as "Debris
contaminated with Controlled Substance - For Incineration."[1]

Chain of Custody & Compliance Checklist

To ensure your process is "Self-Validating" (Audit-Proof), verify these steps:
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Check Requirement Validation Source

Identification: Is the substance )
SDS Section 15/ 21 CFR

Il explicitly identified as a
1308

Schedule I/ll analogue?

Storage: Is "To Be Disposed"”
O inventory stored in a bolted 21 CFR 1301.72

safe/steel cabinet?

Transfer: Do you have a
O signed DEA Form 222 for the DEA Diversion Control

transfer?

Destruction: Is the final method @ EPA RCRA/DEA 21 CFR

O
Incineration? 1317
Records: Are records linked to
O the specific Lot # of the d5- Internal Inventory Log
standard?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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